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Compound of Interest |

Compound Name: C19H26CIN70O
Cat. No.: B10986042
Get Quote

Compound Identity: Aminopurvalanol A Molecular Formula: C19H26CIN70 Molecular Weight:
403.9 g/mol Primary Targets: CDK1/Cyclin B, CDK2/Cyclin A, CDK2/Cyclin E, CDK5/p35.[1]
Primary Application: Cell cycle arrest (G1/S and G2/M), apoptosis induction, and affinity
chromatography target validation.

Part 1: Compound Profile & Mechanism of Action

Aminopurvalanol Ais a 2,6,9-trisubstituted purine analog derived from Purvalanol A. Unlike
many kinase inhibitors that are solely pharmacological tools, the unique chemical structure of
Aminopurvalanol A (specifically the presence of the amino group on the C2 side chain) allows it
to serve a dual purpose in preclinical development:

« Functional Probe: It acts as an ATP-competitive inhibitor, inducing cell cycle arrest and
apoptosis in cancer cell lines.

o Chemical Biology Tool: The amino group serves as a "handle" for immobilization on solid
matrices (e.g., Sepharose beads), facilitating the biochemical purification and identification of
CDK complexes and off-target kinases (Target Deconvolution).
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Signaling Pathway Visualization

The following diagram illustrates the intervention point of Aminopurvalanol A within the Cell
Cycle control machinery.
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Caption: Aminopurvalanol A competitively inhibits CDK1 and CDK2, blocking Rb
phosphorylation and preventing Mitosis entry.

Part 2: Formulation Protocols

Aminopurvalanol A is hydrophobic and prone to precipitation in aqueous media. Proper
formulation is critical to prevent "crash-out,” which leads to false-negative results in cellular
assays.

Stock Solution Preparation

Solvent: Dimethyl Sulfoxide (DMSO) is the preferred solvent. Concentration: Prepare a 10 mM
or 25 mM master stock.

Component Quantity Notes

Store desiccant-protected at

Aminopurvalanol A (Solid 1m
p ( ) g 20°C.
DMSO (Anhydrous) 247.6 pL Creates ~10 mM Stock.
Stable for >6 months. Avoid
Storage -20°C

freeze-thaw cycles.

Aqueous Dilution (Cell Culture)

Critical Step: Do not add the DMSO stock directly to the full volume of media, as local high
concentrations can cause immediate microprecipitation.

Protocol:

¢ Intermediate Dilution: Dilute the DMSO stock 1:10 in DMF (Dimethylformamide) or pure
Ethanol if the final concentration allows.

o Stepwise Addition: Add the intermediate solution dropwise to the culture media while
vortexing gently.

¢ Solubility Limit: The maximum solubility in PBS/Media is approximately 10-20 uM depending
on serum content.
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o Note: Serum proteins (BSA/FBS) help solubilize the compound. Serum-free conditions
require lower concentrations (<5 uM).

In Vivo Formulation (Intraperitoneal)

Note: Aminopurvalanol A is primarily a chemical probe. For in vivo efficacy, Purvalanol A is
often preferred due to PK data. However, if using Aminopurvalanol A for acute studies:

Vehicle Component Concentration Function

DMSO 5% Primary Solubilizer
PEG 300 40% Co-solvent / Stabilizer
Tween 80 5% Surfactant

Saline (0.9%) 50% Aqueous Phase

Preparation: Dissolve compound in DMSO/PEG300/Tween80 mixture first. Add warm saline
(37°C) slowly with constant stirring. Use immediately.

Part 3: Experimental Protocols
Protocol A: Cell Cycle Analysis (Flow Cytometry)

Objective: Quantify the G2/M arrest induced by CDK1 inhibition.
e Seeding: Seed cancer cells (e.g., HeLa, MCF-7) at

cells/well in 6-well plates. Allow attachment (24h).

e Treatment: Treat with Aminopurvalanol A at 0, 1, 5, and 10 pM for 24 hours.
o Control: 0.1% DMSO.

e Harvesting:
o Collect media (contains floating/mitotic cells).

o Trypsinize adherent cells and combine with media.
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o Centrifuge (300 x g, 5 min).

o Fixation: Resuspend pellet in 200 pL PBS. Add 800 pL ice-cold 70% ethanol dropwise while
vortexing. Fix at -20°C for >2 hours.

e Staining:
o Wash cells with PBS.

o Resuspend in Propidium lodide (PI) Staining Solution (PBS + 50 pug/mL PI + 100 pg/mL
RNase A).

o Incubate 30 min at 37°C in dark.
e Analysis: Acquire >10,000 events on a Flow Cytometer.

o Expected Result: Significant increase in the G2/M peak (4N DNA content) compared to
control.

Protocol B: Target Validation (Affinity Chromatography)

Objective: Use the amino-handle of C19H26CIN70O to pull down CDK complexes.
o Bead Preparation:

o Use NHS-activated Sepharose 4 Fast Flow.

o Wash beads with 1 mM HCI (ice cold).
e Coupling:

o Dissolve Aminopurvalanol A in Coupling Buffer (0.2 M NaHCO3, 0.5 M NaCl, pH 8.3, 50%
DMF).

o Incubate beads with compound solution (10—20 umol compound per mL gel) for 4 hours at
Room Temp or Overnight at 4°C.

e Blocking: Wash beads and incubate with 0.1 M Tris-HCI (pH 8.0) to block unreacted NHS
groups.
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e Pull-Down:

o Lyse cells in Lysis Buffer (50 mM Tris pH 7.4, 250 mM NaCl, 5 mM EDTA, 0.1% NP-40,
Protease Inhibitors).

o Incubate lysate with Aminopurvalanol-beads vs Control-beads (blocked only) for 2 hours at
4°C.

e Elution & Detection:
o Wash beads 3x with Lysis Buffer.
o Elute with SDS-PAGE sample buffer (boil 5 min).

o Western Blot: Probe for CDK1, CDK2, Cyclin B.

Part 4: Quality Control & Troubleshooting

Issue Probable Cause Corrective Action

Dilution too rapid or Pre-dilute in DMF.[1] Add to

Precipitation in Media

concentration too high (>20
uM).

media while vortexing. Reduce

final concentration.

No G2/M Arrest

Compound degradation or cell

line resistance.

Verify stock via UV
(Absorbance peaks at 211,
256, 315 nm). Ensure cells are

cycling (not confluent).

High Cytotoxicity

Off-target effects at high

doses.

Aminopurvalanol A is toxic >20
pM. Titrate down to the 1-5 uM
range to see specific cell cycle

effects before apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Aminopurvalanol A (NG-97)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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